Cas no 2411324-30-4 ((2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide
• CAS No: 2411324-30-4
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 5358671
• PubChem ID: 146097769
• Update Time: 2025-05-28

(2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide
• Z3952173526
• (2E)-4-(dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide

• Inchi： 1S/C15H23N3O/c1-13-7-4-10-16-14(13)8-5-11-17-15(19)9-6-12-18(2)3/h4,6-7,9-10H,5,8,11-12H2,1-3H3,(H,17,19)/b9-6+
• InChI Key： NMMWOERTOWOQDP-RMKNXTFCSA-N
• SMILES： O=C(/C=C/CN(C)C)NCCCC1C(C)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 289
• XLogP3: 1.5
• Topological Polar Surface Area: 45.2

Additional information on (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide (CAS No. 2411324-30-4)

The compound (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide, identified by its CAS No. 2411324-30-4, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate chemical architecture, featuring a but-2-enamide backbone substituted with a dimethylamino group and a 3-methylpyridin-2-yl moiety. This combination of functional groups endows the compound with distinct physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the scientific community has shown increasing interest in small-molecule modulators and bioactive compounds, particularly those with potential applications in neurological disorders and inflammatory diseases. The (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide fits into this category, as its structural features suggest possible interactions with biological targets such as receptors or enzymes. Researchers are particularly intrigued by its enamide functionality, which is known to participate in hydrogen bonding and other molecular interactions critical for drug-receptor binding.

The synthesis of CAS No. 2411324-30-4 involves multi-step organic reactions, often starting from readily available precursors like 3-methylpyridine and dimethylamine. The E-configuration of the double bond in the but-2-enamide segment is crucial for maintaining the compound's bioactivity, as geometric isomers can exhibit vastly different pharmacological profiles. This underscores the importance of stereoselective synthesis in modern drug development, a topic frequently searched by chemists and pharmacologists alike.

From a drug discovery perspective, the pyridine ring in (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide is particularly noteworthy. Pyridine derivatives are ubiquitous in pharmaceuticals, serving as key scaffolds in drugs targeting central nervous system (CNS) disorders, metabolic diseases, and infectious diseases. The presence of the 3-methyl substituent on the pyridine ring may influence the compound's blood-brain barrier permeability, a critical factor for CNS-active drugs—a hot topic in current neuropharmacology research.

The dimethylamino group in this molecule contributes to its basic character, potentially enhancing its solubility in physiological environments. This feature is particularly relevant given the growing emphasis on drug-like properties and Lipinski's rule of five in early-stage drug development. Pharmaceutical scientists often search for information about how amine-containing compounds can be optimized for better oral bioavailability, making this aspect of CAS No. 2411324-30-4 especially pertinent to current research trends.

In the context of structure-activity relationships (SAR), the N-propyl linker in (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide offers an interesting dimension for exploration. The length and flexibility of this chain may affect how the molecule interacts with its biological targets, a consideration that aligns with the pharmaceutical industry's focus on molecular optimization. Recent publications have highlighted the importance of such spacer groups in determining a compound's pharmacokinetic profile, a subject of numerous queries in scientific databases.

Analytical characterization of CAS No. 2411324-30-4 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity and structure, particularly given the potential for geometric isomerism in the but-2-enamide portion. The growing demand for analytical method development in pharmaceutical quality control makes this aspect of the compound particularly relevant to current industry needs.

While specific therapeutic applications of (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide remain under investigation, its structural features suggest potential as a lead compound for further development. The integration of computational chemistry and molecular modeling approaches could help elucidate its mechanism of action, addressing common questions about drug-target interactions that researchers frequently explore. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds with well-defined structural motifs like this one are likely to remain at the forefront of discovery efforts.

The stability profile of CAS No. 2411324-30-4 is another area of practical importance. Understanding its behavior under various storage conditions, its photostability, and its degradation pathways would be crucial for any potential pharmaceutical application. These topics align with frequent searches about drug formulation and product development in the pharmaceutical sciences, making them highly relevant to professionals in the field.

In conclusion, (2E)-4-(dimethylamino)-N-3-(3-methylpyridin-2-yl)propylbut-2-enamide represents an intriguing case study in modern medicinal chemistry. Its complex structure embodies several pharmacologically relevant features that warrant further investigation, particularly in light of current trends toward structure-based drug design and personalized medicine. As research into this compound progresses, it may provide valuable insights into the development of novel therapeutic agents addressing unmet medical needs.